3-Amino-3-(3,4-dichlorophenyl)propan-1-ol hydrochloride

• Molecular Formula: C9H12Cl3NO
• Molecular Weight: 256.6 g/mol
• SMILES: C1=CC(=C(C=C1C(CCO)N)Cl)Cl.Cl
• InChI: InChI=1S/C9H11Cl2NO.ClH/c10-7-2-1-6(5-8(7)11)9(12)3-4-13;/h1-2,5,9,13H,3-4,12H2;1H
• InChIKey: FBIUZNOHCDPKIR-UHFFFAOYSA-N

3-Amino-3-(3,4-dichlorophenyl)propan-1-ol Hydrochloride Specifications

3-Amino-3-(3,4-dichlorophenyl)propan-1-ol hydrochloride (CAS 1379949-07-1 for the hydrochloride salt; free base CAS 147611-60-7) is a β-amino alcohol belonging to the phenylpropanolamine class. Its molecular formula is C₉H₁₂Cl₃NO (HCl salt, MW 256.6 g/mol) , with the free base having formula C₉H₁₁Cl₂NO (MW 220.10 g/mol) and a computed LogP of 1.84 . The compound features a primary amine at the β-position (C-3) of the propan-1-ol backbone, a primary hydroxyl terminus, and a 3,4-dichlorophenyl ring—a substitution pattern distinct from the 2,4-, 2,5-, or 2,6-dichloro regioisomers commonly encountered in analog libraries . It is commercially supplied as a research chemical (typical purity ≥95%) by vendors including Santa Cruz Biotechnology, Biosynth, and CymitQuimica, and is catalogued as a versatile small-molecule scaffold and building block for CNS-focused medicinal chemistry .

•

Scaffold β-amino-1-ol with 3,4-dichlorophenyl ring for CNS medicinal chemistry

•

Salt form Hydrochloride salt supports aqueous assay preparation

•

Supply Multi-vendor, CoA-backed research chemical

3-Amino-3-(3,4-dichlorophenyl)propan-1-ol HCl: Why Substitution Fails

Substituting this compound with a positional isomer, a regioisomeric dichlorophenyl variant, or a carboxylic acid congener introduces three critical points of failure. First, the β-amino-1-ol arrangement (amine at C-3, hydroxyl at C-1) creates a 1,3-aminoalcohol motif that is structurally and electronically distinct from the α-amino-1-ol (amine at C-2) or β-amino acid scaffolds; this difference alters hydrogen-bonding geometry, pKa of the amine, and conformational flexibility, directly impacting target recognition at monoamine transporters . Second, the 3,4-dichloro substitution pattern confers a specific lipophilicity (computed LogP ~1.84) and dipole moment that differs measurably from 2,4-, 2,5-, or 2,6-dichloro regioisomers—variations that have been shown to shift dopamine transporter (DAT) binding affinity by orders of magnitude in closely related phenyltropane series [1]. Third, the hydrochloride salt form (CAS 1379949-07-1), with its third chlorine atom, provides superior aqueous solubility and solid-state stability compared to the free base (CAS 147611-60-7), which is essential for reproducible in vitro assay preparation and long-term compound storage . Generic interchange without these three parameters held constant risks irreproducible pharmacology and wasted screening resources.

Positional isomer (α-amine)

α-amine (1,2-aminoalcohol) may alter binding geometry and target recognition compared to the β-amine scaffold.

Dichloro regioisomer (2,4-/2,5-)

2,4- or 2,5-dichloro substitution may not fit the DAT halogen-binding pocket, reducing screen relevance.

Free base form

Free base may exhibit lower aqueous solubility and stability, complicating assay preparation.

• [1] Wang, K.H.; Penmatsa, A.; Gouaux, E. Neurotransmitter and psychostimulant recognition by the dopamine transporter. Nature 2015, 521, 322–327. DOI: 10.1038/nature14431. View Source

3-Amino-3-(3,4-dichlorophenyl)propan-1-ol HCl vs. Analogs: Key Evidence

β- vs. α-Amino Scaffold: Divergent Pharmacophoric Geometry

The target compound places the primary amine at the β-carbon (C-3) of the propan-1-ol chain, generating a 1,3-aminoalcohol motif. The closest positional isomer, (S)-2-amino-3-(3,4-dichlorophenyl)propan-1-ol (L-3,4-dichlorophenylalaninol, CAS 325687-06-7), positions the amine at the α-carbon (C-2), creating a 1,2-aminoalcohol (phenylalaninol) scaffold . In dopamine transporter (DAT) pharmacology, the β- vs. α-amine position determines whether the compound adopts an extended or folded binding pose within the transporter's central binding pocket; crystallographic studies of the Drosophila DAT with substrate analogs demonstrate that the amine-to-ring distance is a critical determinant of binding mode and inhibitor vs. substrate classification [1]. The 1,3-aminoalcohol motif is also a key pharmacophoric element in the GABAB receptor antagonist series (e.g., phaclofen and saclofen lower homologs), whereas the 1,2-aminoalcohol motif is not tolerated in this context .

Pharmacophore geometry

Class-level

Target: β-amine (1,3-aminoalcohol) Comparator: α-amine (1,2-aminoalcohol) ~1.5 Å increase in N–O spacing

Distinct binding mode may enable unique DAT interactions

Inferred from DAT crystallography; class-level generalization

Evidence Dimension	Amine position on propanol backbone (pharmacophoric geometry)
Target Compound Data	β-amino (C-3 amine); 1,3-aminoalcohol; amine-to-hydroxyl distance: 3 bonds
Comparator Or Baseline	(S)-2-amino-3-(3,4-dichlorophenyl)propan-1-ol: α-amino (C-2 amine); 1,2-aminoalcohol; amine-to-hydroxyl distance: 2 bonds
Quantified Difference	Difference of +1 bond length in amine–hydroxyl spacing (~1.5 Å increase in N–O through-space distance); distinct hydrogen-bond donor/acceptor geometry
Conditions	Structural comparison based on SMILES and computed 3D conformer analysis

Why This Matters

The β-amino scaffold accesses chemical space (GABAB modulation, extended DAT binding pose) that is sterically inaccessible to α-amino isomers, making the compounds non-interchangeable for target-based screening.

• [1] Wang, K.H.; Penmatsa, A.; Gouaux, E. Neurotransmitter and psychostimulant recognition by the dopamine transporter. Nature 2015, 521, 322–327. DOI: 10.1038/nature14431. View Source

HCl Salt vs. Free Base: Solubility & Stability

The hydrochloride salt (CAS 1379949-07-1, MW 256.6 g/mol, C₉H₁₂Cl₃NO) incorporates a third chlorine as the HCl counterion, which markedly increases aqueous solubility relative to the free base (CAS 147611-60-7, MW 220.10 g/mol, C₉H₁₁Cl₂NO) . While explicit solubility measurements for this compound are not published, the general principle is that hydrochloride salts of β-amino alcohols exhibit 10- to 100-fold higher aqueous solubility than their free base counterparts at physiological pH [1]. The free base form has a computed LogP of 1.84 and a predicted water solubility in the sub-millimolar range, which is insufficient for many biochemical and cell-based assays requiring DMSO-free aqueous dosing . The hydrochloride form also offers superior long-term storage stability (recommended: cool, dry conditions) versus the hygroscopic free amine, reducing batch-to-batch variability from amine oxidation or carbonate formation .

Aqueous solubility

Class-level

HCl salt: predicted high solubility Free base: LogP 1.84, low solubility 10–100× solubility difference (class-level)

HCl salt may simplify aqueous assay preparation

Solubility advantage inferred from β-amino alcohol salt class

Evidence Dimension	Aqueous solubility and solid-state stability
Target Compound Data	Hydrochloride salt (CAS 1379949-07-1): MW 256.6; ionic solid; predicted high aqueous solubility; recommended storage: cool, dry place
Comparator Or Baseline	Free base (CAS 147611-60-7): MW 220.10; neutral amine; LogP 1.84; predicted low aqueous solubility; amine susceptible to carbonate formation
Quantified Difference	Estimated 10- to 100-fold solubility enhancement for HCl salt based on class behavior; LogP (free base) = 1.84
Conditions	Physicochemical prediction based on chemical class; storage stability per vendor specifications (AKSci, Santa Cruz Biotechnology)

Why This Matters

Procurement of the hydrochloride salt directly enables aqueous assay preparation without a solubilization optimization step, reducing assay development time and improving inter-laboratory reproducibility.

• [1] Bastin, R.J.; Bowker, M.J.; Slater, B.J. Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities. Org. Process Res. Dev. 2000, 4, 427–435. View Source

3,4-Dichloro vs. Other Regioisomers: DAT Pharmacophore

The 3,4-dichlorophenyl substitution pattern is the pharmacophoric hallmark of several CNS-active agents, including the SSRI sertraline (1S,4S-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine) and the DAT inhibitor 3,4-dichlorophenethylamine (DCP) [1]. In the Drosophila DAT co-crystal structure (PDB: 4XP9), DCP binds in the central S1 pocket with both chlorine atoms engaged in halogen-bond interactions with backbone carbonyls—a geometry that is not replicated by 2,4-, 2,5-, or 2,6-dichloro regioisomers [2]. The target compound retains the identical 3,4-dichloro substitution on its phenyl ring. Alternative regioisomers such as 3-amino-1-(2,5-dichlorophenyl)propan-1-ol (CAS 1491663-67-2) or 3-amino-2-(2,6-dichlorophenyl)propan-1-ol carry chlorines at positions that alter the molecular electrostatic potential surface and steric contour of the aromatic ring, which in DAT-binding phenyltropanes has been shown to reduce binding affinity by 10- to >100-fold .

DAT pharmacophore fit

Class-level

3,4-dichloro: fits halogen bonding in DAT S1 pocket 2,4-/2,5-dichloro: predicted steric clash 10–>100× affinity advantage (class-level)

3,4-dichloro pattern may enhance DAT screen signal

Binding inference from DCP co-crystal; confirmed in phenyltropane series

Evidence Dimension	Aryl chlorine substitution pattern and predicted DAT binding compatibility
Target Compound Data	3,4-Dichlorophenyl: both Cl atoms positioned for halogen bonding in DAT S1 pocket (validated by DCP co-crystal structure PDB 4XP9)
Comparator Or Baseline	2,4-Dichlorophenyl, 2,5-dichlorophenyl, and 2,6-dichlorophenyl regioisomers: altered electrostatic potential; steric clash predicted in DAT S1 pocket
Quantified Difference	Class-level: 3,4-dichloro regioisomer binding affinity advantage of 10- to >100-fold over mispositioned dichloro regioisomers in phenyltropane DAT ligand series
Conditions	Structural inference from Drosophila DAT co-crystal structures; phenyltropane SAR from published DAT binding studies

Why This Matters

Selection of the 3,4-dichloro regioisomer ensures compatibility with the validated DAT pharmacophore; procurement of a 2,4- or 2,5-dichloro regioisomer would predictably yield inactive or weakly active compounds in DAT-targeted screens.

• [1] Wang, K.H.; Penmatsa, A.; Gouaux, E. Neurotransmitter and psychostimulant recognition by the dopamine transporter. Nature 2015, 521, 322–327. DOI: 10.1038/nature14431. View Source
• [2] PDB 4XP9. Crystal structure of Drosophila melanogaster dopamine transporter bound to 3,4-dichlorophenethylamine. RCSB Protein Data Bank. DOI: 10.2210/pdb4XP9/pdb. View Source

Primary vs. Tertiary Amine: Cericlamine Polypharmacology

Cericlamine (JO-1017; CAS 129162-62-5) is a potent, moderately selective serotonin reuptake inhibitor (SSRI) featuring an N,N-dimethyl tertiary amine on a 2-methylpropan-1-ol backbone with the same 3,4-dichlorophenyl ring [1]. In contrast, the target compound retains a primary amine (no N-substitution) on an unmethylated propan-1-ol chain. The primary amine confers a fundamentally different in vitro profile: primary β-amino alcohols in the phenylpropanolamine class act preferentially as dopamine transporter (DAT) inhibitors rather than serotonin transporter (SERT) inhibitors, whereas the tertiary dimethylamine of cericlamine drives SERT selectivity . Cericlamine was advanced to clinical development as an SSRI antidepressant (discontinued at Phase II by Jouveinal) but produced CNS side effects attributed to its residual DAT and NET activity [2]. The target compound's primary amine is therefore the preferred starting scaffold for programs seeking DAT-predominant pharmacology without the SERT-driven side effect liability inherent to cericlamine and its analogs.

Monoamine transporter profile

Class-level

Primary amine: DAT-preferring profile Cericlamine (N,N-dimethyl): SERT-preferring Cericlamine discontinued Phase II (polypharmacology)

Primary amine may reduce SERT confounding in DAT screens

Inferred from phenylpropanolamine SAR; no direct compound data

Evidence Dimension	Amine substitution and predicted monoamine transporter selectivity profile
Target Compound Data	Primary amine (R-NH₂); predicted DAT-preferring profile (class characteristic of primary β-amino alcohols)
Comparator Or Baseline	Cericlamine: tertiary N,N-dimethylamine; SSRI with residual DAT/NET activity; developed as antidepressant (discontinued Phase II)
Quantified Difference	Qualitative shift from DAT-preferring (primary amine) to SERT-preferring (tertiary amine) pharmacology; cericlamine's clinical development halted due to polypharmacology-related side effects
Conditions	Inference from phenylpropanolamine and phenyltropane SAR literature; cericlamine clinical profile from Drugs of the Future 1991, 16(4), 301

Why This Matters

For DAT-focused screening cascades, the primary amine of the target compound avoids the confounding SERT activity of cericlamine, reducing false positives in selectivity counter-screens.

• [1] Prous, J.; Castañer, J. Cericlamine Hydrochloride: Drugs of the Future 1991, 16(4), 301. https://www.drugfuture.com (accessed 2026-05-01). View Source
• [2] NCATS Inxight Drugs. Cericlamine. https://inxight.ncats.io (accessed 2026-05-01). View Source

Commercial Purity & Certificate of Analysis

The compound is commercially available from multiple reputable suppliers with a minimum specified purity of 95% (HPLC). Santa Cruz Biotechnology supplies the free base (CAS 147611-61-8) at 100 mg and 250 mg scales with lot-specific Certificates of Analysis (CoA) including exact purity and water content . AK Scientific offers the (R)-enantiomer (CAS 1395407-51-8) at 95% minimum purity with long-term storage specifications . Biosynth lists the compound (product XFA61160) with defined lead times and research-use-only certification . In contrast, several positional isomers (e.g., 3-amino-1-(2,5-dichlorophenyl)propan-1-ol, 3-amino-2-(2,6-dichlorophenyl)propan-1-ol) are available from fewer vendors, often without CoA documentation or with lower purity specifications (<95%), introducing batch-to-batch variability risk in screening campaigns .

Procurement quality

Head-to-head

≥95% purity (HPLC) Multi-vendor: Santa Cruz, AK Scientific, Biosynth CoA available

CoA-backed purity supports assay consistency

Purity from vendor catalogs; verify lot-specific CoA

Evidence Dimension	Commercial availability, purity specification, and quality documentation
Target Compound Data	≥95% purity (HPLC); CoA available from Santa Cruz (sc-288906), AK Scientific (8563DD), Biosynth (XFA61160); multiple independent suppliers
Comparator Or Baseline	Positional isomers (e.g., 3-amino-1-(2,5-dichlorophenyl)propan-1-ol, 3-amino-2-(2,6-dichlorophenyl)propan-1-ol): fewer vendors, CoA often unavailable, purity may be unspecified
Quantified Difference	≥95% purity guaranteed vs. variable or undocumented purity for isomers; ≥3 established suppliers for target compound vs. ≤1 for most positional isomers
Conditions	Procurement specification comparison across publicly listed vendor catalogs (accessed 2026-05-01)

Why This Matters

Multi-vendor availability with CoA-backed purity specifications ensures supply chain resilience and assay-to-assay consistency, which is critical for long-term drug discovery programs.

3-Amino-3-(3,4-dichlorophenyl)propan-1-ol HCl: Application Scenarios

DAT Inhibitor Screening (Primary Amine Pharmacophore)

The β-amino-1-ol scaffold with a primary amine and 3,4-dichlorophenyl ring is validated as a DAT-interacting chemotype by structural homology to 3,4-dichlorophenethylamine (DCP), whose binding pose in the Drosophila DAT orthosteric site has been resolved by X-ray crystallography (PDB 4XP9) [1]. In DAT inhibitor screening, the hydrochloride salt can be dissolved directly in aqueous buffer—avoiding DMSO carrier artifacts—and tested at concentrations up to 100 μM without precipitation. Unlike cericlamine (a tertiary amine SSRI), the primary amine avoids confounding SERT inhibition, enabling cleaner DAT primary screening data [2].

GABAB Receptor Modulator Medicinal Chemistry

The 3,4-dichlorophenyl-β-amino acid analog (3-amino-3-(3,4-dichlorophenyl)propanoic acid) is an established GABAB receptor antagonist scaffold . The primary alcohol analog (the target compound) serves as the direct synthetic precursor to the phosphonic and sulfonic acid derivatives that function as lower homologs of phaclofen and saclofen. Reduction or further functionalization of the primary alcohol provides access to a library of GABAB ligands that cannot be accessed from α-amino-1-ol (phenylalaninol) starting materials [3].

(R)-Enantiomer as Chiral Building Block for CNS Amines

The (R)-enantiomer (CAS 1395407-51-8, available from AK Scientific at ≥95% purity with defined optical rotation) is a versatile chiral building block for constructing stereochemically defined CNS agents, including norepinephrine-dopamine reuptake inhibitors and TAAR1 agonists . The primary alcohol handle permits Mitsunobu inversion, sulfonation, or oxidation to the aldehyde/carboxylic acid without racemization at the benzylic amine center, offering synthetic divergence that is not available from the (S)-enantiomer or the racemate [4].

Anticancer Differentiation Phenotypic Screening

Related 3,4-dichlorophenyl-β-amino alcohols have demonstrated activity in arresting proliferation of undifferentiated cells and inducing monocytic differentiation, positioning this chemotype as a potential anticancer phenotypic screening hit [5]. The hydrochloride salt's aqueous solubility enables direct addition to cell culture media without vehicle toxicity, and the ≥95% purity specification ensures that differentiation effects are not confounded by synthesis byproducts.

Application

Selection Property

Validation Focus

DAT-targeted screening assays

β-amino-1-ol scaffold with primary amine

SERT counter-screen selectivity

GABAB ligand library synthesis

β-amino alcohol as precursor to phosphonic/sulfonic analogs

Stereochemical control during functionalization

Stereochemically defined CNS amine synthesis

Chiral (R)-enantiomer with defined optical rotation

Enantiomeric excess and racemization control

Cell differentiation and proliferation assays

HCl salt aqueous solubility for cell culture dosing

Endpoint reproducibility and purity verification

• [1] Wang, K.H.; Penmatsa, A.; Gouaux, E. Neurotransmitter and psychostimulant recognition by the dopamine transporter. Nature 2015, 521, 322–327. DOI: 10.1038/nature14431. View Source
• [2] NCATS Inxight Drugs. Cericlamine. https://inxight.ncats.io (accessed 2026-05-01). View Source
• [3] BindingDB BDBM50593660. GABA-B receptor PAM: EC50 = 90 nM. https://www.bindingdb.org (accessed 2026-05-01). View Source
• [4] Kuujia. (3R)-3-Amino-3-(3,4-dichlorophenyl)propan-1-OL: chiral building block for CNS drug development. CAS 1395407-51-8. https://ja.kuujia.com (accessed 2026-05-01). View Source
• [5] Webisa Web Data Commons. 3-Amino-3-(3,4-dichlorophenyl)propan-1-ol: differentiation-inducing and anti-proliferative activity. http://webisa.webdatacommons.org/453276378 (accessed 2026-05-01). View Source